Cas no 80744-85-0 (3-Butenoic acid, 2-amino-3-methyl-, hydrochloride)
80744-85-0 structure
Product Name:3-Butenoic acid, 2-amino-3-methyl-, hydrochloride
CAS No:80744-85-0
MF:C5H10ClNO2
MW:151.591400623322
CID:705099
PubChem ID:12755838
Update Time:2025-04-19
3-Butenoic acid, 2-amino-3-methyl-, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-Butenoic acid, 2-amino-3-methyl-, hydrochloride
- 2-amino-3-methylbut-3-enoic acid,hydrochloride
- 2-Amino-3-methylbut-3-enoic acid--hydrogen chloride (1/1)
- 80744-85-0
- DTXSID30509036
-
- Inchi: 1S/C5H9NO2.ClH/c1-3(2)4(6)5(7)8;/h4H,1,6H2,2H3,(H,7,8);1H
- InChI Key: CAZJBBFHMUQMGS-UHFFFAOYSA-N
- SMILES: Cl.OC(C(C(=C)C)N)=O
Computed Properties
- Exact Mass: 151.0400063g/mol
- Monoisotopic Mass: 151.0400063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 120
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3Ų
3-Butenoic acid, 2-amino-3-methyl-, hydrochloride Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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